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Compound of Interest

Tetrabutylammonium
Compound Name:
hexafluorophosphate

Cat. No.: B013445

Essential Guide to Handling Tetrabutylammonium
Hexafluorophosphate

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling of
Tetrabutylammonium hexafluorophosphate (TBAPF6). Adherence to these procedures is
essential for ensuring personal safety and proper management of this chemical in a laboratory
setting.

I. Hazard Identification and Personal Protective
Equipment (PPE)

Tetrabutylammonium hexafluorophosphate is a chemical that poses several hazards. It is
harmful if swallowed, causes skin irritation, and can lead to serious eye irritation.[1] Some
safety data sheets also indicate that it may cause respiratory irritation and severe skin burns

and eye damage.[2][3] Therefore, the use of appropriate Personal Protective Equipment (PPE)
is mandatory.

Table 1: Hazard Summary and Precautionary Statements
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Precautionary Statement

Hazard Class GHS Hazard Statement

Codes

- ) P264, P270, P301+P312,

Acute toxicity, Oral H302: Harmful if swallowed

P330

P264, P280, P302+P352,
Skin corrosion/irritation H315: Causes skin irritation

P332+P313, P362
Serious eye damage/eye H319: Causes serious eye P280, P305+P351+P338,
irritation irritation P337+P313
Specific target organ toxicity —  H335: May cause respiratory P261, P271, P304+P340,
single exposure irritation P312, P403+P233, P405

This table is not exhaustive. Always consult the specific Safety Data Sheet (SDS) for the
product you are using.

Required Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear tight-sealing safety goggles or a face shield.[2] Standard
safety glasses are not sufficient.

¢ Skin Protection:

o Gloves: Use chemical-resistant gloves (e.g., nitrile rubber) that have been inspected for
integrity before use.[4] Dispose of contaminated gloves after use.[1][4]

o Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[2]

o Respiratory Protection: If dust is generated, a NIOSH/MSHA or European Standard EN 149
approved respirator is required.[2] Work in a well-ventilated area, preferably in a fume hood,
to minimize the need for respiratory protection.[5]

Il. Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Engineering Controls:
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o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[2]

o Work in a well-ventilated area. A laboratory fume hood is highly recommended to control
airborne dust.[5]

o Before handling, ensure all necessary PPE is available and in good condition.

2. Handling the Chemical:

e Avoid the formation of dust when handling the solid chemical.[2][3]
e Do not breathe in dust.[2]

» Avoid contact with skin, eyes, and clothing.[2]

» After handling, wash hands and any exposed skin thoroughly.[6]

e Do not eat, drink, or smoke in the work area.[6]

3. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
o Tetrabutylammonium hexafluorophosphate is hygroscopic; protect it from moisture.[7]

lll. Emergency and Disposal Plan

1. Spill Cleanup:

e Minor Spills (Solid):
o Evacuate non-essential personnel from the immediate area.
o Ensure you are wearing the appropriate PPE.

o Carefully sweep or shovel the spilled material into a suitable, labeled container for
disposal. Avoid creating dust.

o Clean the spill area with a damp cloth or paper towel.
o Place all cleanup materials into a sealed, labeled container for hazardous waste disposal.
e Major Spills:

o Evacuate the area immediately.
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o Alert others in the vicinity.
o Contact your institution's emergency response team.
2. First Aid:

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[6]

« If on Skin: Immediately wash the affected area with plenty of soap and water.[1] Remove
contaminated clothing and wash it before reuse.[1] If skin irritation occurs, seek medical
advice.[1]

 If in Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing.[1] Seek immediate medical attention.[1]

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.

3. Disposal:

o Dispose of Tetrabutylammonium hexafluorophosphate and its container in accordance
with all local, regional, and national regulations.[1]

» Do not dispose of it with regular laboratory waste. It must be treated as hazardous waste.

e Use a licensed professional waste disposal service.

Workflow for Handling Tetrabutylammonium
Hexafluorophosphate
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Safe Handling and Disposal Workflow for Tetrabutylammonium Hexafluorophosphate
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Safe handling and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b013445?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/sds/sial/86874
https://www.fishersci.com/store/msds?partNumber=AC352581000&countryCode=US&language=en
https://www.capotchem.cn/doc/msds_3109-63-5.do
https://www.chemicalbook.com/msds/tetrabutylammonium-hexafluorophosphate.pdf
https://www.lgcstandards.com/medias/sys_master/root/h04/h47/11019763122206/SDS_TRC-T310658-10G_ST-WB-MSDS-5826145-1-1-1/SDS-TRC-T310658-10G-ST-WB-MSDS-5826145-1-1-1.PDF
https://www.chemos.de/import/data/msds/GB_en/3109-63-5-A0029344-GB-en.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17196~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2004:31:29~~Tetra-n-butylammonium%20hexafluorophosphate~~
https://www.benchchem.com/product/b013445#personal-protective-equipment-for-handling-tetrabutylammonium-hexafluorophosphate
https://www.benchchem.com/product/b013445#personal-protective-equipment-for-handling-tetrabutylammonium-hexafluorophosphate
https://www.benchchem.com/product/b013445#personal-protective-equipment-for-handling-tetrabutylammonium-hexafluorophosphate
https://www.benchchem.com/product/b013445#personal-protective-equipment-for-handling-tetrabutylammonium-hexafluorophosphate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b013445?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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